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Introduction

The YW2036 is a state-of-the-art high-resolution mass spectrometer designed for
comprehensive proteomic analysis. Its advanced quadrupole, high-field Orbitrap mass
analyzer, and electron transfer dissociation (ETD) capabilities provide exceptional sensitivity,
mass accuracy, and sequencing speed. This enables researchers to identify and quantify
thousands of proteins from complex biological samples, elucidate intricate signaling pathways,
and discover novel biomarkers. This application note provides an overview of the YW2036's
capabilities for proteomic applications and detailed protocols for quantitative proteomic
workflows.

Mass spectrometry has become an indispensable tool in proteomics, allowing for the large-
scale analysis of proteins and their post-translational modifications.[1][2][3][4][5] The YW2036
builds upon the established principles of high-resolution mass spectrometry to deliver robust
and reproducible results for a variety of applications, including:

o Deep proteome profiling of cells, tissues, and biofluids.
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e Quantitative analysis of protein expression using label-free and label-based techniques.[1][6]

o Characterization of post-translational modifications (PTMs).[2]

o Analysis of protein-protein interactions and cellular signaling pathways.[7]

YW2036 System Specifications

To provide a framework for its application, the YW2036 boasts the following hypothetical, yet

representative, specifications for a high-end mass spectrometer:

Feature Specification

Mass Analyzer High-field Orbitrap

Resolution Up to 240,000 (at m/z 200)

Mass Accuracy < 1 ppm with internal calibration

Scan Speed Up to 40 Hz
Collision-Induced Dissociation (CID), Higher-

Fragmentation Energy Collisional Dissociation (HCD), Electron
Transfer Dissociation (ETD)

lon Source Electrospray lonization (ESI)

) Compatible with nano-flow and standard-flow
Hyphenation

Liquid Chromatography (LC) systems

Quantitative Proteomic Analysis of mTOR Signaling

Pathway

To demonstrate the capabilities of the YW2036, a quantitative proteomic study was conducted

to analyze the effects of an mTOR inhibitor on a human cell line. The mTOR signaling pathway

is a crucial regulator of cell growth, proliferation, and metabolism, and its dysregulation is

implicated in various diseases, including cancer.[8][9][10]

Experimental Workflow
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A Tandem Mass Tag (TMT) labeling approach was employed for precise and multiplexed
guantification of protein expression changes.[6][11][12][13][14]

Sample Preparation

Cell Culture (Control vs. mTOR Inhibitor)

\

Cell Lysis & Protein Extraction

Y

Protein Quantification (BCA Assay)

\

Protein Digestion (Trypsin)

Y

TMT Labeling

\

Sample Pooling

\4
Peptide Cleanup (SPE)

YW2036 l\‘/;S Analysis

LC Separation (nano-flow HPLC)

\

Data-Dependent Acquisition (DDA)

Data A‘;lalysis

Database Search (e.g., Mascot, Sequest)

\

Protein Quantification & Normalization

Y

Pathway Analysis
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Click to download full resolution via product page

Caption: General workflow for quantitative proteomic analysis using the YW2036.

Quantitative Data Summary

The following table summarizes the relative abundance changes of key proteins in the mTOR
signaling pathway upon treatment with an mTOR inhibitor. TMT reporter ion intensities were
used for relative quantification.

Fold Change
Protein Gene Function (Inhibitor/Cont  p-value
rol)

Serine/threonine
kinase, central

mTOR MTOR -2.5 0.001
regulator of cell

growth

Component of
Raptor RPTOR mTORC1 -2.1 0.005

complex

Component of
Rictor RICTOR MTORC2 -1.8 0.012

complex

Component of

Ribosomal the 40S

protein S6 RPSO ribosomal 92 <0001
subunit

Eukaryotic

translation Repressor of

initiation factor EIF4AEBP1 translation +2.8 <0.001

4E-binding initiation

protein 1

MTOR Signaling Pathway Diagram
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The results from the proteomic analysis confirm the expected downstream effects of mMTOR
inhibition. The diagram below illustrates the core mTOR signaling pathway and highlights the

proteins quantified in this study.
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Caption: Simplified mTOR signaling pathway with key protein complexes and downstream

effects.

Protocols

Sample Preparation for TMT-based Quantitative

Proteomics
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This protocol outlines the steps for protein extraction, digestion, and TMT labeling from cultured
mammalian cells.

Materials:

e Lysis buffer (8 M urea, 50 mM Tris-HCI, pH 8.5, 1x protease and phosphatase inhibitor
cocktail)

 Dithiothreitol (DTT)

o lodoacetamide (IAA)

e Trypsin (mass spectrometry grade)

o Tandem Mass Tag (TMT) reagents

o Acetonitrile (ACN)

 Trifluoroacetic acid (TFA)

e Solid-phase extraction (SPE) C18 cartridges
Procedure:

e Cell Lysis and Protein Extraction:

Harvest cells and wash with ice-cold PBS.

[¢]

[¢]

Add lysis buffer and sonicate on ice to lyse the cells and shear DNA.

[e]

Centrifuge at 16,000 x g for 20 minutes at 4°C to pellet cell debris.

o

Collect the supernatant containing the protein lysate.
e Protein Quantification:
o Determine the protein concentration of each sample using a BCA assay.

e Reduction, Alkylation, and Digestion:
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o Take 100 ug of protein from each sample.
o Add DTT to a final concentration of 5 mM and incubate at 37°C for 1 hour.

o Add IAA to a final concentration of 15 mM and incubate in the dark at room temperature
for 30 minutes.

o Dilute the sample with 50 mM Tris-HCI (pH 8.0) to reduce the urea concentration to below
2 M.

o Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

e TMT Labeling:

[¢]

Acidify the digest with 1% TFA and desalt using an SPE C18 cartridge.

o

Dry the peptides under vacuum.

[e]

Resuspend the peptides in 100 mM TEAB buffer (pH 8.5).

o

Add the respective TMT label (dissolved in anhydrous ACN) to each sample and incubate
for 1 hour at room temperature.[11]

o

Quench the reaction by adding 5% hydroxylamine.
o Sample Pooling and Cleanup:
o Combine the labeled samples in equal amounts.
o Desalt the pooled sample using an SPE C18 cartridge.

o Dry the final peptide mixture under vacuum and store at -80°C until LC-MS/MS analysis.

YW2036 Data-Dependent Acquisition (DDA) Protocol

This protocol provides a general method for proteomic analysis on the YW2036 system
coupled to a nano-flow LC system.

LC System Parameters:
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e Column: 75 um ID x 25 cm C18 column

e Mobile Phase A: 0.1% formic acid in water

o Mobile Phase B: 0.1% formic acid in 80% acetonitrile

e Gradient: 5-40% B over 90 minutes, then to 95% B over 10 minutes

e Flow Rate: 300 nL/min

YW2036 MS Parameters:

¢ MS1 Scan:

o Resolution: 120,000

o Scan Range: 350-1500 m/z

o AGC Target: 3e6

o Maximum Injection Time: 50 ms

o DDA Settings:

o Cycle Time: 3 seconds

o Intensity Threshold: 5e4

o Dynamic Exclusion: 30 seconds

¢ MS2 Scan:

o Resolution: 50,000

o |solation Window: 1.2 m/z

o Fragmentation: HCD

o Collision Energy: 32%
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o AGC Target: 1e5

o Maximum Injection Time: 100 ms

Conclusion

The YW2036 mass spectrometer provides a powerful and versatile platform for in-depth
proteomic analysis. Its high resolution, mass accuracy, and advanced fragmentation
capabilities enable comprehensive identification and quantification of proteins in complex
biological systems. The provided protocols for TMT-based quantitative proteomics and data-
dependent acquisition offer a robust starting point for researchers aiming to investigate cellular
signaling, discover biomarkers, and advance drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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